2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-[(E)-2-(3,4-diacetyloxyphenyl)ethenyl]-6-methoxybenzoate
• InChI: InChI=1S/C21H20O7/c1-13(22)27-17-11-9-15(12-19(17)28-14(2)23)8-10-16-6-5-7-18(25-3)20(16)21(24)26-4/h5-12H,1-4H3/b10-8+
• InChI Key: HKOMBVGGNRBPEY-CSKARUKUSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=CC2=C(C(=CC=C2)OC)C(=O)OC)OC(=O)C
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=C/C2=C(C(=CC=C2)OC)C(=O)OC)OC(=O)C
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol
• CAS No.: 365543-25-5

Description

This compound is a methyl ester derivative featuring a benzoic acid core substituted with a methoxy group at the 6-position and a vinyl-linked 3,4-diacetoxy-phenyl moiety at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid derivative with a halogenated aromatic compound in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound may involve optimizing the Suzuki–Miyaura coupling reaction for large-scale synthesis. This includes selecting appropriate solvents, catalysts, and reaction conditions to maximize yield and minimize costs. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester can undergo various chemical reactions, including:

Oxidation: The acetoxy groups can be oxidized to form corresponding carboxylic acids.

Reduction: The vinyl group can be reduced to an ethyl group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium hydride (NaH) and alkyl halides.

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of ethyl derivatives.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Used in the production of advanced materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester involves its interaction with specific molecular targets. The acetoxy and methoxy groups can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity. The vinyl group can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects .

Comparison with Similar Compounds

Structural Analogues with Modified Ester Groups or Substituents

2-Acetoxy-6-[2-(3,4-diacetoxy-phenyl)-vinyl]-benzoic acid ethyl ester (CAS 365543-22-2)

• Structural Differences :
  • Ethyl ester (vs. methyl ester in the target compound).
  • Additional acetoxy group at the 2-position of the benzoic acid ring.
• The extra acetoxy group could alter steric hindrance and metabolic stability compared to the target compound .

2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-6-methoxy-benzoic acid methyl ester (CAS 365542-96-7)

• Structural Differences :
  • Ethyl linker (vs. vinyl) between the benzoic acid and phenyl groups.
  • 3,5-Dihydroxy-phenyl substituent (vs. 3,4-diacetoxy-phenyl).
• Implications :
  • The ethyl linker reduces conjugation, possibly diminishing UV absorption or fluorescence properties.
  • Free hydroxyl groups increase polarity and hydrogen-bonding capacity, which may reduce bioavailability but enhance antioxidant activity .

Halogen-Substituted Analogues

2-(3,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester (CAS 1171923-68-4)

• Structural Differences :
  • Dichloro and benzyloxymethyl substituents (vs. diacetoxy-vinyl).
• The benzyloxymethyl group adds steric bulk, which could interfere with binding to biological targets .

2-(2-(4-Chloro-thiazol-5-yl)-vinyl)-6-methoxy-benzoic acid ethyl ester

• Structural Differences :
  • Thiazole ring with 4-chloro substitution (vs. diacetoxy-phenyl).
• Implications :
  • The thiazole moiety may confer antimicrobial or kinase-inhibitory properties.
  • Chlorine at the 4-position could enhance metabolic resistance compared to acetyl-protected hydroxyl groups .

Alkyl-Chain-Modified Derivatives

2-(8-Aza-octyl)-6-methoxy-benzoic acid methyl ester

• Structural Differences :
  • Long alkyl chain with a nitrogen atom (vs. vinyl-phenyl group).
• Implications: The nitrogen-containing alkyl chain may improve solubility in polar solvents. Potential for forming hydrogen bonds or coordinating metal ions, expanding applications in catalysis or drug delivery .

Hydroxy-Substituted Analogues

2-Hydroxy-6-[2-(4-hydroxy-phenyl)-vinyl]-benzoic acid methyl ester (CAS 365543-15-3)

• Structural Differences :
  • Free hydroxyl groups at the 2- and 4-positions (vs. methoxy and diacetoxy).
• Implications :
  • Increased polarity and hydrogen-bonding capacity may limit blood-brain barrier penetration.
  • Susceptibility to oxidation or glucuronidation in vivo, reducing half-life compared to acetyl-protected derivatives .

Biological Activity

2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester (CAS Number: 365543-25-5) is a synthetic organic compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C21H20O7
• Molecular Weight : 384.38 g/mol
• Structure : The compound features a vinyl group linked to a diacetoxy-substituted phenyl ring and a methoxy-substituted benzoic acid methyl ester structure.

Property	Value
Molecular Formula	C21H20O7
Molecular Weight	384.38 g/mol
Melting Point	Not specified
Boiling Point	Not specified

Anticancer Properties

Recent studies have indicated that compounds with similar structures exhibit significant anticancer activities. For instance, derivatives of chalcones and related compounds have been shown to induce apoptosis in various cancer cell lines through multiple mechanisms, such as inhibiting anti-apoptotic proteins and modulating signaling pathways associated with cell survival and proliferation .

In vitro studies focusing on related compounds have demonstrated their ability to inhibit the growth of cancer cells, suggesting that 2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester may possess similar properties.

Antimicrobial Activity

Compounds with phenolic structures are often associated with antimicrobial effects. The introduction of acetoxy groups can enhance membrane permeability, leading to increased efficacy against bacterial biofilms . This suggests that the compound may exhibit antimicrobial properties, potentially useful in treating infections caused by resistant strains.

Anti-inflammatory Effects

The presence of methoxy and acetoxy groups in the structure may also confer anti-inflammatory properties. Compounds with similar functional groups have been reported to inhibit pro-inflammatory cytokines and enzymes like cyclooxygenase (COX), which are pivotal in inflammatory responses.

The proposed mechanisms by which 2-[2-(3,4-Diacetoxy-phenyl)-vinyl]-6-methoxy-benzoic acid methyl ester exerts its biological effects include:

• Inhibition of Cell Proliferation : By modulating signaling pathways related to cell cycle regulation.
• Induction of Apoptosis : Through the activation of caspases and inhibition of anti-apoptotic proteins.
• Antimicrobial Action : By disrupting bacterial cell membranes and inhibiting biofilm formation.

Case Studies

• Anticancer Study :
  • A study on structurally similar compounds demonstrated significant cytotoxic effects against human cancer cell lines (e.g., H460, A549). The compounds exhibited selective toxicity, enhancing their potential as anticancer agents .
• Antimicrobial Efficacy :
  • Research on phenolic derivatives showed improved activity against E. coli biofilms when modified with acetoxy groups, indicating that structural modifications can enhance antimicrobial properties .
• Anti-inflammatory Research :
  • Studies have shown that similar compounds effectively reduce inflammation in animal models by lowering cytokine levels and COX activity, suggesting potential therapeutic applications in inflammatory diseases.